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Compound of Interest

Compound Name: 21-Deacetoxy deflazacort

Cat. No.: B1146343

Technical Guide: 21-Deacetoxy Deflazacort

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 21-Deacetoxy deflazacort, a
synthetic corticosteroid and a pivotal intermediate in the synthesis of Deflazacort. This
document outlines its core molecular attributes, synthesis pathway, and mechanism of action,
presenting the information in a clear and accessible format for technical audiences.

Core Molecular Data

21-Deacetoxy deflazacort is characterized by the following molecular properties:
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Property Value Citation
Molecular Formula C23H29N0O4 [1112]
Molecular Weight 383.48 g/mol [1]

(1S,2S,4R,8S,9S,11S,125,13
R)-8-acetyl-11-hydroxy-6,9,13-
trimethyl-5-oxa-7-

IUPAC Name [2]
azapentacyclo[10.8.0.02,9.04,
8.013,18Jicosa-6,14,17-trien-
16-one

CAS Number 13649-88-2 [2]

Synthesis and Production

21-Deacetoxy deflazacort is a key intermediate in the manufacturing of Deflazacort, a

medication known for its anti-inflammatory and immunosuppressive effects.[1] Modern

synthetic approaches have shifted towards more efficient and environmentally conscious

methods.

Experimental Synthesis Workflow

Contemporary synthesis strategies often utilize phytosterols, such as stigmasterol and

sitosterol derived from soybean oil, as cost-effective and sustainable starting materials.[1]

While specific industrial protocols are often proprietary, the general workflow involves a multi-

step chemical synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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